Cas no 893994-05-3 (3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine)

• Product Name: 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine
• CAS No: 893994-05-3
• MF: C₁₆H₁₂FN₃S
• MW: 297.349985122681
• CID: 5511778
• Update Time: 2025-06-10

3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-fluorophenyl)methylsulfanyl]-6-pyridin-3-ylpyridazine
• 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine

• Inchi： 1S/C16H12FN3S/c17-14-6-2-1-4-13(14)11-21-16-8-7-15(19-20-16)12-5-3-9-18-10-12/h1-10H,11H2
• InChI Key： FUIVVVWPQHEOJE-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2F)=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine

Comprehensive Analysis of 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine (CAS No. 893994-05-3): Structure, Applications, and Research Insights

The compound 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine (CAS No. 893994-05-3) is a heterocyclic molecule of significant interest in pharmaceutical and material science research. Its unique structure, featuring a pyridazine core substituted with a 2-fluorophenyl methylsulfanyl group and a pyridin-3-yl moiety, offers versatile chemical properties. This article delves into its molecular characteristics, synthetic pathways, and potential applications, aligning with trending topics like drug discovery, small-molecule inhibitors, and structure-activity relationships (SAR).

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a fluorine atom in the 2-fluorophenyl group of this compound suggests potential applications in designing targeted therapies. Researchers are particularly intrigued by its role in modulating enzyme inhibition, a hot topic in cancer research and neurodegenerative diseases. Computational studies, including molecular docking and QSAR modeling, further validate its relevance in modern drug development.

From a synthetic perspective, 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine can be synthesized via cross-coupling reactions, leveraging palladium catalysis or microwave-assisted synthesis for improved yields. These methods align with the growing demand for green chemistry and sustainable synthesis, addressing environmental concerns in the pharmaceutical industry. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing its purity and structural integrity.

The compound’s pyridazine scaffold is a key motif in kinase inhibitors, a class of therapeutics dominating oncology pipelines. Its pyridin-3-yl substitution further enhances binding affinity to biological targets, making it a candidate for high-throughput screening (HTS) campaigns. Discussions in scientific forums often explore its potential as a lead compound for inflammatory diseases or infectious agents, reflecting broader interest in repurposing existing molecules.

In material science, the sulfanyl linker in 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine offers opportunities for designing functionalized polymers or metal-organic frameworks (MOFs). Such applications resonate with trends in nanotechnology and smart materials, where tailored molecular architectures are prized. Researchers are also investigating its photophysical properties for potential use in organic electronics or sensors.

To address common queries from search engines and AI-driven platforms, this compound’s CAS No. 893994-05-3 is frequently associated with questions like: "What are the biological targets of fluorinated pyridazines?" or "How to optimize the synthesis of sulfanyl-linked heterocycles?". By integrating these long-tail keywords, this content enhances SEO visibility while maintaining academic rigor.

In conclusion, 3-{(2-fluorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine represents a multifaceted molecule with promising applications across biomedical and material sciences. Its study aligns with contemporary research priorities, from precision medicine to sustainable chemistry, making it a compelling subject for further investigation.